2,2',2''-(2,4,6-Trifluorobenzene-1,3,5-triyl)tris(9,9-dimethyl-9H-fluorene)

• CAS: 602331-42-0
• Molecular Formula: C51H39F3
• Molecular Weight: 708.8 g/mol
• SMILES: CC1(C2=CC=CC=C2C3=C1C=C(C=C3)C4=C(C(=C(C(=C4F)C5=CC6=C(C=C5)C7=CC=CC=C7C6(C)C)F)C8=CC9=C(C=C8)C1=CC=CC=C1C9(C)C)F)C
• InChI: InChI=1S/C51H39F3/c1-49(2)37-16-10-7-13-31(37)34-22-19-28(25-40(34)49)43-46(52)44(29-20-23-35-32-14-8-11-17-38(32)50(3,4)41(35)26-29)48(54)45(47(43)53)30-21-24-36-33-15-9-12-18-39(33)51(5,6)42(36)27-30/h7-27H,1-6H3
• InChIKey: JWABHTLXNXVJKF-UHFFFAOYSA-N

Fluorinated Star-Shaped Fluorene Trimer: Baseline Overview

2,2',2''-(2,4,6-Trifluorobenzene-1,3,5-triyl)tris(9,9-dimethyl-9H-fluorene) is a C3-symmetric, star-shaped oligofluorene derivative featuring a central 1,3,5-trifluorobenzene core connected to three 9,9-dimethylfluorene arms. This compound belongs to the class of hole-blocking amorphous molecular materials originally developed for organic electroluminescent (EL) devices [1]. The electron-withdrawing trifluorobenzene core is designed to lower the LUMO level and increase electron affinity compared to the non-fluorinated analog 1,3,5-tris(9,9-dimethylfluoren-2-yl)benzene (T3) [2]. However, a comprehensive literature search across primary research papers, patents, authoritative databases, and reputable vendor technical datasheets reveals that no published head-to-head comparative data quantifying key performance metrics (e.g., device efficiency, glass-transition temperature, charge mobility) for this specific compound against its closest analogs were identified at the time of analysis. Prospective users should request custom benchmarking data from suppliers or commission comparative studies prior to procurement.

• [1] Okumoto, K.; Shirota, Y. New Class of Hole-Blocking Amorphous Molecular Materials and Their Application in Blue-Violet-Emitting Fluorescent and Green-Emitting Phosphorescent Organic Electroluminescent Devices. Chem. Mater. 2003, 15, 699-707. View Source
• [2] Tang, S.; Liu, M.; Lu, P.; Cheng, G.; Zeng, M.; Xie, Z.; Xu, H.; Wang, H.; Yang, B.; Ma, Y.; Yan, D. Fluorene trimers with various 9,9′-substituents: The synthesis, characteristics, condensed state structures, and electroluminescence properties. Org. Electron. 2008, 9, 241-252. View Source

Why Generic Fluorene Trimers Cannot Substitute

The introduction of three fluorine atoms at the 2,4,6-positions of the central benzene ring creates a pronounced electron-deficient core that fundamentally alters the electronic structure relative to the non-fluorinated analog (T3). In the broader class of hole-blocking materials, fluorination is known to increase oxidation potential, deepen the HOMO level, and enhance electron-transport character [1]. While T3 (1,3,5-tris(9,9-dimethylfluoren-2-yl)benzene) exhibits a specific HOMO level, glass-transition temperature, and device efficiency [2], the exact quantitative impact of core fluorination on these parameters for the target compound remains unpublished in the open literature as of the search date. Therefore, generic substitution of T3 or other fluorene trimers for this compound in device architectures is not supported by publicly available comparative data and may result in unpredictable shifts in charge balance, morphological stability, and electroluminescence efficiency.

• [1] Okumoto, K.; Shirota, Y. New Class of Hole-Blocking Amorphous Molecular Materials and Their Application in Blue-Violet-Emitting Fluorescent and Green-Emitting Phosphorescent Organic Electroluminescent Devices. Chem. Mater. 2003, 15, 699-707. View Source
• [2] Tang, S.; Liu, M.; Lu, P.; Cheng, G.; Zeng, M.; Xie, Z.; Xu, H.; Wang, H.; Yang, B.; Ma, Y.; Yan, D. Fluorene trimers with various 9,9′-substituents: The synthesis, characteristics, condensed state structures, and electroluminescence properties. Org. Electron. 2008, 9, 241-252. View Source

Quantitative Differentiation Evidence

Predicted LUMO Deepening by Core Fluorination

No experimental ionization potential or electron affinity data for the target compound were found in the open literature. However, fluorine substitution on the central benzene ring is a well-established strategy to lower the LUMO energy and increase electron affinity in related star-shaped molecules [1]. In a structurally analogous system, 1,3,5-trifluoro-2,4,6-tris(perfluorinated p-terphenyl)benzene showed enhanced electron-transport performance correlated with increased electron affinity compared to non-fluorinated controls [2]. Quantitative values for the target compound must be obtained through ultraviolet photoelectron spectroscopy (UPS) and inverse photoelectron spectroscopy (IPES) or cyclic voltammetry by the end user.

Evidence Dimension	LUMO energy level (predicted relative shift)
Target Compound Data	Not publicly available
Comparator Or Baseline	1,3,5-tris(9,9-dimethylfluoren-2-yl)benzene (T3): HOMO ~5.7 eV (estimated from analogous compounds in [1])
Quantified Difference	Quantitative difference not established for this specific compound
Conditions	Thin film cyclic voltammetry or photoelectron spectroscopy

Why This Matters

A deeper LUMO level improves electron injection from common cathodes, which is critical for optimizing charge balance and external quantum efficiency in OLED devices.

• [1] Okumoto, K.; Shirota, Y. New Class of Hole-Blocking Amorphous Molecular Materials and Their Application in Blue-Violet-Emitting Fluorescent and Green-Emitting Phosphorescent Organic Electroluminescent Devices. Chem. Mater. 2003, 15, 699-707. View Source
• [2] Sakamoto, Y.; Suzuki, T.; Kobayashi, M.; Gao, Y.; Fukai, Y.; Inoue, H.; Sato, F.; Tokito, S. Perfluorinated Oligo(p-Phenylene)s: Efficient n-Type Semiconductors for Organic Light-Emitting Diodes. J. Am. Chem. Soc. 2000, 122, 10240-10241. View Source

Amorphous Glass Formation and Morphological Stability

The non-fluorinated analog 1,3,5-tris(9,9-dimethylfluoren-2-yl)benzene is reported to form stable amorphous glasses with a well-defined glass-transition temperature (Tg) [1]. The fluorinated analog is expected to behave similarly based on the class of C3-symmetric hole-blocking amorphous materials [2]. No specific Tg value for the target compound was identified. Typical Tg values for this class range from 90 °C to 150 °C, but the exact value must be measured by differential scanning calorimetry (DSC) for the target compound to enable informed selection for vacuum-deposited or solution-processed devices.

Evidence Dimension	Glass-transition temperature (Tg)
Target Compound Data	Not publicly available
Comparator Or Baseline	Related hole-blocking amorphous materials: Tg typically 90–150 °C [REFS-1, REFS-2]
Quantified Difference	Cannot be calculated
Conditions	DSC at 10 °C/min under nitrogen

Why This Matters

A high Tg is essential for suppressing crystallization during device operation, directly impacting OLED lifetime and thermal stability.

• [1] Tang, S.; Liu, M.; Lu, P.; Cheng, G.; Zeng, M.; Xie, Z.; Xu, H.; Wang, H.; Yang, B.; Ma, Y.; Yan, D. Fluorene trimers with various 9,9′-substituents: The synthesis, characteristics, condensed state structures, and electroluminescence properties. Org. Electron. 2008, 9, 241-252. View Source
• [2] Okumoto, K.; Shirota, Y. New Class of Hole-Blocking Amorphous Molecular Materials and Their Application in Blue-Violet-Emitting Fluorescent and Green-Emitting Phosphorescent Organic Electroluminescent Devices. Chem. Mater. 2003, 15, 699-707. View Source

Electroluminescence Efficiency: Comparative Data Gap

The non-fluorinated analog T3 exhibited an external quantum efficiency (EQE) of 1.8% in a blue OLED device with structure ITO/PEDOT:PSS/TCTA/T3/BCP/Alq3/LiF/Al [1]. Comparable EQE data for 2,2',2''-(2,4,6-trifluorobenzene-1,3,5-triyl)tris(9,9-dimethyl-9H-fluorene) have not been reported. Without direct device comparison under identical conditions, no performance advantage can be quantitatively attributed to core fluorination. End users must fabricate and test devices to establish relative efficiency.

Evidence Dimension	OLED external quantum efficiency (EQE)
Target Compound Data	Not reported
Comparator Or Baseline	T3 (non-fluorinated analog): EQE = 1.8% [1]
Quantified Difference	Unknown
Conditions	Device: ITO/PEDOT:PSS/TCTA (40 nm)/Emitter (40 nm)/BCP (10 nm)/Alq3 (20 nm)/LiF/Al

Why This Matters

EQE is the primary figure of merit for OLED emitter selection; without comparative data, procurement decisions cannot be evidence-based.

• [1] Tang, S.; Liu, M.; Lu, P.; Cheng, G.; Zeng, M.; Xie, Z.; Xu, H.; Wang, H.; Yang, B.; Ma, Y.; Yan, D. Fluorene trimers with various 9,9′-substituents: The synthesis, characteristics, condensed state structures, and electroluminescence properties. Org. Electron. 2008, 9, 241-252. View Source

Application Scenarios for Fluorinated Fluorene Trimer

Hole-Blocking Layer for Deep-Blue OLEDs

Based on the electron-withdrawing nature of the trifluorobenzene core, this compound is structurally suited for evaluation as an electron-transport or hole-blocking layer in multilayer deep-blue OLEDs. The non-fluorinated analog T3 has been demonstrated as a blue emitter (λ_EL ~394 nm) with a hole-blocking function [1]. The fluorinated variant is expected to exhibit a deeper HOMO level and potentially improved hole-blocking capability, but this must be verified through device testing. Researchers should benchmark against F-TBB (1,3,5-tris(4-fluorobiphenyl-4'-yl)benzene), which achieved an EQE of 1.95% at 405 nm emission as a hole blocker [2].

Building Block for Fluorinated Conjugated Polymers

The trifunctional 1,3,5-trifluorobenzene core with three reactive fluorene arms can serve as a monomer or branching unit for the synthesis of fluorinated conjugated polymers or dendrimers. Perfluorinated phenylene dendrimers have shown efficient n-type semiconducting behavior with electron mobilities exceeding 10^-4 cm^2/V·s [3]. This compound may offer similar synthetic versatility with the added advantage of the 9,9-dimethylfluorene groups providing solubility and morphological control.

Model for Fluorine Effects on Intermolecular Packing

The non-fluorinated analog T3 has been shown to adopt amorphous morphologies while T2 (all-aromatic substituted trimer) is crystalline [1]. The introduction of fluorine atoms on the central ring may influence intermolecular C–H···F interactions and packing. This compound can be used as a model system to study how core fluorination affects condensed-state structure, thermal properties, and charge transport in star-shaped oligofluorenes.

Wavelength-Shifting Material in Optical Devices

Related benzene-1,3,5-triyl branched luminophores have demonstrated high molar extinction coefficients (up to 15 × 10^4 dm^3 mol^-1 cm^-1) and photoluminescence quantum yields of 79–93% . If the target compound exhibits similarly high quantum yield, it could be evaluated as a wavelength-shifting component in scintillation detectors or luminescent solar concentrators. Photophysical characterization (absorption, emission, quantum yield) is a prerequisite for this application.

• [1] Tang, S.; Liu, M.; Lu, P.; Cheng, G.; Zeng, M.; Xie, Z.; Xu, H.; Wang, H.; Yang, B.; Ma, Y.; Yan, D. Fluorene trimers with various 9,9′-substituents: The synthesis, characteristics, condensed state structures, and electroluminescence properties. Org. Electron. 2008, 9, 241-252. View Source
• [2] Okumoto, K.; Shirota, Y. New Class of Hole-Blocking Amorphous Molecular Materials and Their Application in Blue-Violet-Emitting Fluorescent and Green-Emitting Phosphorescent Organic Electroluminescent Devices. Chem. Mater. 2003, 15, 699-707. View Source
• [3] Sakamoto, Y.; Suzuki, T.; Kobayashi, M.; Gao, Y.; Fukai, Y.; Inoue, H.; Sato, F.; Tokito, S. Perfluorinated Oligo(p-Phenylene)s: Efficient n-Type Semiconductors for Organic Light-Emitting Diodes. J. Am. Chem. Soc. 2000, 122, 10240-10241. View Source